N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C30H30N4O/c35-29(31-19-30-16-20-11-21(17-30)13-22(12-20)18-30)26-15-28-32-25(23-7-3-1-4-8-23)14-27(34(28)33-26)24-9-5-2-6-10-24/h1-10,14-15,20-22H,11-13,16-19H2,(H,31,35)
• InChI Key: GNPNHPDMRKGMIM-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CNC(=O)C4=NN5C(=CC(=NC5=C4)C6=CC=CC=C6)C7=CC=CC=C7
• Molecular Formula: C30H30N4O
• Molecular Weight: 462.6 g/mol

Description

N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide, also known as ADPP, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. ADPP belongs to the class of pyrazolopyrimidine compounds, which have shown promising results in the treatment of various diseases, including cancer and inflammation.

Mechanism of Action

The mechanism of action of N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide is not fully understood. However, studies have suggested that N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide may act by inhibiting various signaling pathways involved in cancer cell growth and inflammation. For example, N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in cancer cell proliferation and survival. Additionally, N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to inhibit the activity of the protein kinase IKKβ, which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to exhibit various biochemical and physiological effects. Studies have demonstrated that N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide can inhibit the growth of cancer cells and induce apoptosis. Additionally, N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to reduce inflammation in animal models. However, further studies are needed to fully understand the biochemical and physiological effects of N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide.

Advantages and Limitations for Lab Experiments

N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide has shown potent anti-inflammatory and anticancer activities, making it a promising candidate for further study. However, there are also limitations to using N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide in lab experiments. For example, the mechanism of action of N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are several future directions for the study of N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide. First, further studies are needed to fully understand the mechanism of action of N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide. This will help researchers design more effective experiments to test the efficacy of N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide in various diseases. Second, studies are needed to determine the pharmacokinetics and toxicity of N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide in animal models. This information is critical for the development of N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide as a therapeutic agent. Finally, studies are needed to determine the efficacy of N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide in clinical trials. If N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide proves to be effective in humans, it could become an important therapeutic agent for the treatment of various diseases.

Scientific Research Applications

N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been studied extensively for its potential as a therapeutic agent in various diseases. In particular, N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to exhibit potent anti-inflammatory and anticancer activities. Studies have demonstrated that N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. Additionally, N-(1-adamantylmethyl)-5,7-diphenylpyrazolo[1,5-a]pyrimidine-2-carboxamide has been shown to reduce inflammation in animal models, suggesting its potential as an anti-inflammatory agent.